Methyl 6-amino-5-iodo-2-(methyloxy)-3-pyridinecarboxylate

• Molecular Formula: C8H9IN2O3
• Molecular Weight: 308.07 g/mol
• IUPAC Name: methyl 6-amino-5-iodo-2-methoxypyridine-3-carboxylate
• InChI: InChI=1S/C8H9IN2O3/c1-13-7-4(8(12)14-2)3-5(9)6(10)11-7/h3H,1-2H3,(H2,10,11)
• InChI Key: SIJSAAOROIUMFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1C(=O)OC)I)N

Description

Methyl 6-amino-5-iodo-2-(methyloxy)-3-pyridinecarboxylate is a useful research compound. Its molecular formula is C8H9IN2O3 and its molecular weight is 308.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 6-amino-2-(methyloxy)-3-pyridinecarboxylate (2.1 g, 11.8 mmol) and iodine (15 g, 59 mmol) in N,N-dimethylformamide (50 ml) was stirred overnight at room temperature. The mixture was poured into water (200 ml) and extracted with ethyl acetate (50 ml×2). The combined organic layer was washed with saturated sodium bicarbonate, 20% aqueous thiosulphate and brine, dried over magnesium sulfate, and concentrated in vacuo gave a brown solid. The residue was suspended in diethyl ether and collected by filtration to afford 2.9 g (79%) of the title compound as a pale brown solid.